1-(2,4-Dihydroxy-3-methylphenyl)ethanone
Overview
Description
“1-(2,4-Dihydroxy-3-methylphenyl)ethanone” is a chemical compound with the molecular formula C9H10O3 . It is also known by other names such as Acetophenone, 2’,4’-dihydroxy-; β-Resacetophenone; Resacetophenone; Resoacetophenone; 2,4-Dihydroxyacetophenone; 2’,4’-Dihydroxyacetophenone; 4-Acetylresorcinol; Resorcinol, 4-acetyl-; beta-Resacetophenone; 1-Acetylbenzene-2,4-diol; 4-Acetyl-1,3-benzenediol .
Synthesis Analysis
The synthesis of “this compound” can be achieved through various methods. One method involves the use of aluminum (III) chloride and lithium aluminium tetrahydride in tetrahydrofuran . Another method involves the use of hydrogen chloride and acetic acid with zinc at 80 - 85℃ .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C9H10O3/c1-5(10)7-3-2-6(10)4-8(7)11/h2-4,10-11H,1H3 .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be varied. For instance, it can undergo a reaction with boron trifluoride diethyl etherate at 80℃ . It can also react with potassium carbonate in acetone .Scientific Research Applications
Antibacterial and Enzyme Inhibition Activities
- New Antibacterial and Enzyme Inhibitory Activities : A study by Vásquez-Martínez et al. (2019) investigated benzyl phenyl ketone derivatives, including 1-(2,4-dihydroxy-3-methylphenyl)ethanone. They found that these derivatives are potent inhibitors of 5-lipoxygenase (5-hLOX), an enzyme involved in inflammation and asthma, and possess antibacterial properties against Escherichia coli and Staphylococcus aureus (Vásquez-Martínez et al., 2019).
Fluorescent Probes and Biological Systems
- Development of Fluorescent Probes : Research by Fang et al. (2019) utilized 1-(2-Hydroxyphenyl)ethanone to create a BODIPY-based fluorescent probe for detecting hydrogen sulfide (H2S) in cells. This probe could be valuable for studying the effects of H2S in biological systems (Fang et al., 2019).
Molecular Docking and Antimicrobial Properties
- Molecular Docking Studies : A 2022 study by Medicharla Sri Satya et al. explored the antimicrobial properties of Ethanone 1-(2-hydroxy-5-methyl phenyl), a related compound, using molecular docking techniques. The study provided insights into the compound's binding efficacy with bacterial proteins, indicating potential antimicrobial applications (Medicharla Sri Satya et al., 2022).
Polymorphism and Structural Analysis
- Conformational Isomerism and Polymorphism : Jones and Mangalagiu (2009) studied two polymorphs of 1-(2,4-dihydroxyphenyl)ethanone, providing insights into its structural properties. These findings have implications for understanding the compound's stability and reactivity in different forms (Jones & Mangalagiu, 2009).
Synthesis and Optimization
- Optimization of Synthesis Conditions : A study by Zhou Jin-xia (2010) focused on synthesizing a derivative of (2,4-dihydroxyphenyl)ethanone, optimizing reaction conditions to achieve higher yield. This research is relevant for the efficient production of such compounds (Zhou Jin-xia, 2010).
Mechanism of Action
Mode of Action
Some studies suggest that it may have antifungal properties
Biochemical Pathways
It is suggested that the compound may interfere with the growth and proliferation of certain fungi
Result of Action
Some studies suggest that it may have antifungal efficacy , indicating that it may interfere with the growth and proliferation of certain fungi.
Properties
IUPAC Name |
1-(2,4-dihydroxy-3-methylphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-5-8(11)4-3-7(6(2)10)9(5)12/h3-4,11-12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMTLZBUHQPQFAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1O)C(=O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90343776 | |
Record name | 1-(2,4-Dihydroxy-3-methylphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90343776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10139-84-1 | |
Record name | 1-(2,4-Dihydroxy-3-methylphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90343776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2',4'-Dihydroxy-3'-methylacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Does the essential oil containing 2',4'-Dihydroxy-3'-methylacetophenone exhibit any notable biological activities?
A2: Yes, the essential oil from Iris pallida, particularly from the naturally aged rhizomes where 2',4'-Dihydroxy-3'-methylacetophenone was detected, showed promising antimicrobial activity. [] This activity was observed against a broad spectrum of microorganisms, including both gram-positive and gram-negative bacteria, as well as fungi. [] While the specific contribution of 2',4'-Dihydroxy-3'-methylacetophenone to this activity requires further investigation, its presence coincides with a potent antimicrobial profile for the naturally aged rhizome oil.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.